Cas no 14191-90-3 (L-Norarginine)

• Product Name: L-Norarginine
• CAS No: 14191-90-3
• MF: C₅H₁₂N₄O₂
• MW: 160.174380302429
• CID: 189021
• PubChem ID: 11389551
• Update Time: 2025-06-26

L-Norarginine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(aminoiminomethyl)amino]-, (2S)-
• L-Norarginine
• (2S)-2-amino-4-(diaminomethylideneamino)butanoic acid
• A-Amino-
• A-guanidinobutyric Acid
• Butyric acid,2-amino-4-guanidino-,L
• L-2-Amino-4-guanidino-buttersaeure
• L-2-Amino-4-guanidinobutyric acid
• L-AGBA
• 3-(Guanidinomethyl)-L-Ala-OH
• L-α-AMino-γ-guanidinobutyric Acid
• (S)-2-Amino-4-guanidinobutanoic acid
• (2S)-2-AMino-4-[(aMinoiMinoMethyl)aMino]butanoic Acid
• Butyric acid, 2-amino-4-guanidino-, L-
• SCHEMBL574645
• L-alpha-Amino-gamma-guanidinobutyric acid
• 14191-90-3
• DTXSID70161854
• (s)-2-amino-4-guanidinobutyric acid
• (S)-2-Amino-4-((aminoiminomethyl)amino)butanoic acid
• Butanoic acid, 2-amino-4-((aminoiminomethyl)amino)-, (S)-
• DB-230588
• (2S)-2-Amino-4-[(aminoiminomethyl)amino]butanoic acid (ACI); Butanoic acid, 2-amino-4-[(aminoiminomethyl)amino]-, (S)- (ZCI); Butyric acid, 2-amino-4-guanidino-, L- (8CI); L-2-Amino-4-guanidinobutyric acid; L-Norarginine; L-a-Amino-?-guanidinobutyric acid

• Inchi： 1S/C5H12N4O2/c6-3(4(10)11)1-2-9-5(7)8/h3H,1-2,6H2,(H,10,11)(H4,7,8,9)/t3-/m0/s1
• InChI Key： IFPQOXNWLSRZKX-VKHMYHEASA-N
• SMILES： OC([C@H](CC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 160.09600
• Monoisotopic Mass: 160.096026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: -4.7

Experimental Properties

• Density: 1.44
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.588
• PSA: 125.22000
• LogP: 0.16270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Norarginine

Introduction to L-Norarginine (CAS No. 14191-90-3)

L-Norarginine, a derivative of the well-known amino acid arginine, is a compound of significant interest in the field of biochemical research and pharmaceutical development. With the CAS number 14191-90-3, this molecule has garnered attention for its unique structural properties and potential biological activities. The chemical formula of L-Norarginine is C₆H₁₄N₄O₂, reflecting its composition and the presence of essential functional groups that contribute to its reactivity and biological interactions.

The synthesis of L-Norarginine involves intricate chemical pathways that require precise control over reaction conditions and catalysts. Researchers have been exploring various synthetic routes to optimize yield and purity, ensuring that the final product meets the stringent requirements for biochemical applications. The importance of high-purity L-Norarginine cannot be overstated, as impurities can significantly alter its biological behavior and therapeutic potential.

In recent years, L-Norarginine has been studied for its potential role in modulating various physiological processes. One of the most promising areas of research is its impact on nitric oxide (NO) synthesis. Nitric oxide is a critical signaling molecule involved in vasodilation, neurotransmission, and immune responses. Studies have suggested that L-Norarginine may enhance the production of NO by serving as a precursor or cofactor in the enzymatic pathways responsible for its synthesis.

The structural similarity between L-Norarginine and arginine allows it to interact with enzymes such as nitric oxide synthase (NOS), which plays a pivotal role in NO production. However, the modified side chain in L-Norarginine may confer different binding affinities and kinetic properties compared to its parent molecule. This has led to investigations into how L-Norarginine can be leveraged to fine-tune NO signaling, potentially offering therapeutic benefits in conditions where NO levels are dysregulated.

Another area of interest is the role of L-Norarginine in immune modulation. Emerging research indicates that this compound may influence immune cell function by interacting with receptors and signaling pathways involved in inflammation and immune response. For instance, studies have explored its potential effects on T-cell differentiation and cytokine production, suggesting that L-Norarginine could be a valuable tool in developing immunomodulatory therapies.

The pharmacokinetic properties of L-Norarginine are also under scrutiny. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preclinical studies have begun to unravel these aspects, providing insights into dosing regimens and potential side effects. The findings from these studies are essential for translating preclinical success into clinical applications where safety and efficacy must be rigorously evaluated.

In the realm of drug development, L-Norarginine has shown promise as a lead compound or intermediate in the synthesis of more complex molecules with enhanced biological activity. Its unique structural features make it a versatile building block for designing novel therapeutic agents targeting various diseases. Collaborative efforts between chemists and biologists are ongoing to explore new derivatives and analogs of L-Norarginine that could offer improved pharmacological profiles.

The growing body of research on L-Norarginine underscores its significance as a compound with multifaceted biological activities. As our understanding of its mechanisms of action continues to evolve, so does the potential for developing innovative treatments across multiple therapeutic areas. Whether used as a standalone agent or in combination with other drugs, L-Norarginine represents a promising avenue for advancing therapeutic strategies.